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Compound of Interest

Compound Name: Dinoterb

Cat. No.: B074156 Get Quote

For Immediate Use By Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Dinoterb (CAS 1420-07-1). Adherence to these guidelines is essential for ensuring laboratory

safety and minimizing exposure risks. Dinoterb is a dinitrophenol herbicide that is highly toxic

to humans and aquatic life.[1] All registrations for its use as a pesticide were suspended by the

EPA in 1986, and it is banned in the European Union.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is the first line of defense

against the acute and chronic health risks associated with Dinoterb exposure. The following

table summarizes the recommended PPE for handling Dinoterb, based on available safety

data and guidelines for similar hazardous compounds.
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PPE Category Recommendation Specifications & Rationale

Hand Protection Chemical-resistant gloves

Due to the lack of specific

glove breakthrough data for

Dinoterb, it is recommended to

use gloves made of materials

known to be resistant to other

dinitrophenol compounds.

Neoprene or Butyl rubber

gloves are advisable. Always

inspect gloves for degradation

or punctures before use and

change them immediately if

contamination is suspected.[3]

Eye and Face Protection
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[4] A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Skin and Body Protection
Chemical-resistant Apron or

Lab Coat

Wear a chemical-resistant

apron over a long-sleeved lab

coat to protect against spills

and splashes. For large-scale

operations, a fully

encapsulating chemical-

resistant suit may be

necessary.[5]

Respiratory Protection Air-Purifying Respirator or

Supplied-Air Respirator

In poorly ventilated areas or

when handling powders, a full-

facepiece respirator with

appropriate cartridges for

organic vapors and

particulates should be used.[4]
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For emergency situations, a

self-contained breathing

apparatus (SCBA) is required.

[5]

Quantitative Safety Data
Due to the limited availability of specific quantitative safety data for Dinoterb, the following

tables provide information for the structurally and toxicologically similar compound, 4,6-Dinitro-

o-cresol (DNOC) (CAS 534-52-1), to serve as a conservative guide.

Occupational Exposure Limits for 4,6-Dinitro-o-cresol (DNOC)

Organization Limit Value

OSHA (PEL) 8-hour TWA 0.2 mg/m³

NIOSH (REL) 10-hour TWA 0.2 mg/m³

ACGIH (TLV) 8-hour TWA 0.2 mg/m³

TWA = Time-Weighted

Average, PEL = Permissible

Exposure Limit, REL =

Recommended Exposure

Limit, TLV = Threshold Limit

Value[4]

Glove Compatibility for Dinitrophenol Compounds (General Guidance)
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Glove Material
Breakthrough Time (General
Recommendation)

Butyl Rubber > 8 hours

Neoprene > 8 hours

Nitrile Rubber 4 - 8 hours

PVC < 1 hour

This data is generalized for dinitrophenol

compounds and not specific to Dinoterb.

Breakthrough times can vary based on glove

thickness, manufacturer, and concentration of

the chemical.

Experimental Protocol: Analytical Method for
Dinoterb in Water Samples by LC-MS/MS
The following is a representative protocol for the analysis of Dinoterb in water samples using

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This method is adapted

from a published procedure for the analysis of Dinoterb and Dinoseb in various matrices.[6][7]

1. Sample Preparation

Collect water samples in amber glass bottles to prevent photodegradation.

Acidify the samples to a pH of approximately 3 with a suitable acid (e.g., formic acid) to

stabilize the analytes.

If suspended solids are present, filter the sample through a 0.45 µm glass fiber filter.

2. Solid-Phase Extraction (SPE)

Condition a C18 SPE cartridge with methanol followed by deionized water adjusted to the

sample pH.

Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.
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Wash the cartridge with deionized water to remove interfering substances.

Dry the cartridge under a stream of nitrogen.

Elute the Dinoterb from the cartridge with a suitable organic solvent, such as acetonitrile or

methanol.

3. Sample Concentration and Reconstitution

Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not

exceeding 40°C.

Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS

analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of methanol and water (e.g., 19:1) containing a small amount of

acetic acid (e.g., 0.005% v/v) is a common mobile phase.[6]

Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

Injection Volume: 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is effective for

dinitrophenol compounds.[6]

Detection: Monitor for the specific precursor-to-product ion transitions for Dinoterb.

5. Quantification

Prepare a calibration curve using certified reference standards of Dinoterb.
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Quantify the concentration of Dinoterb in the samples by comparing their peak areas to the

calibration curve.

Diagrams
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Safe Handling Workflow for Dinoterb
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Caption: A logical workflow for the safe handling of Dinoterb from preparation to disposal.
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Dinoterb Waste Disposal Plan

Waste Generation

Collection & Storage

Disposal

Solid Dinoterb Waste
(e.g., contaminated consumables)

Label as 'Hazardous Waste - Dinoterb'

Liquid Dinoterb Waste
(e.g., reaction mixtures, solvents)

Label as 'Hazardous Waste - Dinoterb'

Contaminated Sharps

Label as 'Hazardous Sharps Waste - Dinoterb'

Store in a Designated, Secure Area

Contact Environmental Health & Safety (EHS)

Arrange for Licensed Hazardous Waste Pickup

Complete Waste Disposal Manifest
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Caption: A procedural plan for the safe collection, storage, and disposal of Dinoterb waste.

Operational and Disposal Plans
Handling and Storage
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Always handle Dinoterb in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

Avoid the formation of dust and aerosols.[4]

Store Dinoterb in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[4][8]

Do not eat, drink, or smoke in areas where Dinoterb is handled or stored.[9]

Emergency Procedures

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area thoroughly with soap and water.[9]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[9]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[9]

Disposal Plan All waste containing Dinoterb must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid materials (e.g., gloves, paper towels, stir bars) in

a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Dinoterb in a labeled, sealed, and

compatible hazardous waste container.

Disposal Vendor: All Dinoterb waste must be disposed of through a licensed and approved

chemical waste disposal vendor in accordance with all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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